![molecular formula C20H21NO2 B589572 Ethyl 2-(1-benzhydrylazetidin-3-ylidene)acetate CAS No. 158602-32-5](/img/structure/B589572.png)
Ethyl 2-(1-benzhydrylazetidin-3-ylidene)acetate
Overview
Description
Ethyl 2-(1-benzhydrylazetidin-3-ylidene)acetate is a chemical compound with the empirical formula C20H21NO2 . It has a molecular weight of 307.39 . The compound is solid in form .
Molecular Structure Analysis
The molecule contains a total of 46 bonds. There are 25 non-H bonds, 14 multiple bonds, 6 rotatable bonds, 2 double bonds, 12 aromatic bonds, 1 four-membered ring, 2 six-membered rings, 1 ester (aliphatic), and 1 tertiary amine (aliphatic) .Physical And Chemical Properties Analysis
This compound is a solid compound . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the sources I found.Scientific Research Applications
Antifungal Activity
Ethyl-1H-benzotriazol-1-acetate, a related compound, has been synthesized and shown moderate to good antifungal activity against C. albicans. Compounds similar to Ethyl 2-(1-benzhydrylazetidin-3-ylidene)acetate have been found effective in antifungal applications (Toraskar, Kadam, & Kulkarni, 2009).
Chemosensor Development
Compounds like this compound have been utilized in developing chemosensors. A study highlighted the synthesis of a new chemosensor for detecting Cu2+ and Hg2+ in semi-aqueous media, using a similar compound (Wagh, Kuwar, Sahoo, Gallucci, & Dalal, 2015).
Reactivity Studies
The reactivity of ethyl esters of related compounds has been studied, revealing insights into the nootropic, antihypoxic, and anabolic activity of these compounds. The study included ethyl esters of 2-(benzoylamino)(1-R-2-oxoindoline-3-ylidene) acetic acids (Kolisnyk, Svechnikova, Vinnyk, Kolisnyk, & Altukhov, 2018).
Cyclization Reaction Study
A cyclization reaction involving compounds structurally similar to this compound was studied, resulting in the formation of functionalized 3′-iminospiro[indoline-3,2′-phenanthrenes] (Lu, Sun, Xie, & Yan, 2016).
Molecular Diversity in Cyclization Reactions
Another study focused on the molecular diversity in cyclization reactions, including the reaction of ethyl 2-cyano-2-(3,4-dihydronaphthalen-1(2H)-ylidene)acetate, which shares similarities with the target compound (Lu, Sun, Xie, & Yan, 2016).
Safety and Hazards
The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating it may be harmful if swallowed . It’s recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment .
properties
IUPAC Name |
ethyl 2-(1-benzhydrylazetidin-3-ylidene)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO2/c1-2-23-19(22)13-16-14-21(15-16)20(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-13,20H,2,14-15H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMUAPMICLHEYFY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C1CN(C1)C(C2=CC=CC=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30699840 | |
Record name | Ethyl [1-(diphenylmethyl)azetidin-3-ylidene]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30699840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
158602-32-5 | |
Record name | Ethyl [1-(diphenylmethyl)azetidin-3-ylidene]acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30699840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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